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Compound of Interest

Compound Name: (-)-Dizocilpine maleate
Cat. No.: B15617396
Get Quote
\ J

For researchers, scientists, and drug development professionals, ensuring safe and compliant
handling of research compounds like (-)-Dizocilpine maleate is paramount. This document
provides a comprehensive operational and disposal plan, adhering to stringent safety protocols
to minimize exposure and ensure a secure laboratory environment.

Hazard Identification and Personal Protective Equipment

(-)-Dizocilpine maleate, also known as MK-801, is a potent, selective, and non-competitive
NMDA receptor antagonist.[1][2] It is classified as a hazardous substance and requires careful
handling to avoid adverse health effects.

Primary Hazards:
» Acute Toxicity (Oral): Toxic or harmful if swallowed.[3][4][5]
e Skin Corrosion/Irritation: Causes skin irritation.[3]

o Serious Eye Damage/Irritation: Causes serious eye irritation.[3][4][5]
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o Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation and
damage to organs.[3][4][5]

o Reproductive Toxicity: Suspected of damaging fertility or the unborn child.[4][5]

o Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs through
prolonged or repeated exposure.[4][5]

Due to these hazards, the use of appropriate Personal Protective Equipment (PPE) is

mandatory.
PPE Item Specification Purpose
Chemical-resistant gloves
Hand Protection (e.g., Nitrile). Inspect before To prevent skin contact.
use.
Safety glasses with side
) ) ) To protect eyes from dust and
Eye Protection shields or goggles (compliant
] splashes.
with EN 166).
) To protect skin and clothing
Body Protection Long-sleeved lab coat. o
from contamination.
Use in a well-ventilated area. A _ _
) ) ) o To prevent inhalation of dust
Respiratory Protection respirator may be required if

) particles.
dust is generated.

Operational Plan: Step-by-Step Handling
Procedures

This section outlines the procedural workflow for handling (-)-Dizocilpine maleate from receipt
to disposal.

Receiving and Unpacking

e Upon receipt, visually inspect the package for any signs of damage or leakage.
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» Don appropriate PPE (lab coat, gloves, safety glasses) before opening the package.

e Open the package in a designated area, preferably within a chemical fume hood if the
compound is in powder form.

 Verify the container label matches the order information and that the container is sealed and
intact.

» Store the compound as recommended, which is typically refrigerated.[6]

Preparation of Solutions

 All manipulations of the solid compound that could generate dust must be performed in a
chemical fume hood or a glove box.

o Before weighing, ensure the balance is clean and located in an area with minimal air
currents to prevent dust dispersal.

e Use dedicated spatulas and weighing boats.

e When dissolving the compound, add the solvent slowly to the solid to avoid splashing. (-)-
Dizocilpine maleate is soluble in DMSO.[7][8]

o Clearly label all prepared solutions with the compound name, concentration, solvent, date of
preparation, and appropriate hazard symbols.

Administration (in vitrol/in vivo)

* When performing experiments, continue to wear all required PPE.

e For in vitro studies, add the compound solution to cell cultures within a biological safety
cabinet to maintain sterility and containment.

» For in vivo studies, handle animals in accordance with approved institutional animal care and
use committee (IACUC) protocols. Ensure proper restraint and injection techniques to
prevent needlestick injuries.
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All equipment used for administration (e.g., syringes, needles) should be considered
contaminated and disposed of accordingly.

Spill and Emergency Procedures

In case of skin contact: Immediately wash the affected area with plenty of soap and water for
at least 15 minutes and seek medical attention.[3][6]

In case of eye contact: Immediately rinse the eyes with plenty of water for at least 15
minutes, also under the eyelids, and get medical attention.[6]

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention immediately.[3][6]

In case of ingestion: Clean the mouth with water and drink plenty of water afterward. Do NOT
induce vomiting. Seek medical attention.[3][6]

For spills: Evacuate the area. Wearing appropriate PPE, cover the spill with an absorbent
material. Sweep up the material and place it into a suitable, sealed container for disposal.[6]
Avoid generating dust.

Disposal Plan

Proper disposal of (-)-Dizocilpine maleate and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Solid Waste: Unused or expired solid (-)-Dizocilpine maleate should be disposed of as
hazardous chemical waste. Place it in a clearly labeled, sealed container.

Contaminated Materials: All disposable items that have come into contact with the
compound, such as gloves, weighing boats, pipette tips, and paper towels, must be collected
in a designated hazardous waste container.

Ligquid Waste: Solutions containing (-)-Dizocilpine maleate should be collected in a labeled,
sealed, and chemical-resistant waste container. Do not pour down the drain.

Sharps: Needles and syringes used for administration must be disposed of in a designated
sharps container.
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e Regulatory Consultation: Prior to disposal, consult with your institution's environmental
health and safety (EHS) department for guidance on acceptable disposal practices, as

regulations can vary.[9]

Workflow Diagram

The following diagram illustrates the key stages of the handling process for (-)-Dizocilpine

maleate.
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Safe Handling Workflow for (-)-Dizocilpine Maleate
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Caption: A workflow diagram illustrating the safe handling of (-)-Dizocilpine maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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